Cas no 3336-32-1 (Benzonitrile,3,5-dichloro-2-hydroxy-)
Benzonitrile,3,5-dichloro-2-hydroxy- is a halogenated aromatic compound featuring a nitrile group and hydroxyl functionality. Its molecular structure, incorporating both electron-withdrawing (chloro, nitrile) and electron-donating (hydroxy) substituents, lends unique reactivity in organic synthesis, particularly in heterocycle formation and metal-catalyzed coupling reactions. The compound's dichloro substitution enhances stability and influences regioselectivity in electrophilic substitutions. Its hydroxyl group allows for further derivatization, making it a versatile intermediate in pharmaceuticals, agrochemicals, and specialty materials. High purity grades ensure consistent performance in demanding applications. Proper handling is advised due to potential irritant properties. Storage under inert conditions is recommended to maintain stability.
3336-32-1 structure
Product Name:Benzonitrile,3,5-dichloro-2-hydroxy-
CAS No:3336-32-1
MF:C7H3Cl2NO
MW:188.010819673538
CID:295400
PubChem ID:21432660
Update Time:2025-05-27
Benzonitrile,3,5-dichloro-2-hydroxy- Chemical and Physical Properties
Names and Identifiers
-
- Benzonitrile,3,5-dichloro-2-hydroxy-
- 3,5-DICHLORO-2-HYDROXYBENZONITRILE
- 2-cyano-4,6-dichlorophenol
- 2-Hydroxy-3,5-dichlorobenzonitrile
- 3,5-Dichlor-2-hydroxy-benzonitril
- 3,5-dichloro-2-hydroxy-benzonitrile
- 3.5-Dichlor-salicylsaeure-nitril
- 4.6-Dichlor-2-cyan-phenol
- AG-F-12438
- CTK4H0471
- FT-0692000
- KB-28572
- Salicylonitrile,3,5-dichloro- (6CI,7CI,8CI)
- SureCN1340231
- 3336-32-1
- starbld0009839
- DTXSID70613767
- BS-52085
- SCHEMBL1340231
- AKOS006278552
- E85682
- CS-0365837
- DA-42771
-
- Inchi： 1S/C7H3Cl2NO/c8-5-1-4(3-10)7(11)6(9)2-5/h1-2,11H
- InChI Key： ZTQVCIUXSLXAPV-UHFFFAOYSA-N
- SMILES： ClC1=CC(=CC(C#N)=C1O)Cl
Computed Properties
- Exact Mass: 186.95929
- Monoisotopic Mass: 186.9591691g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 44Ų
Experimental Properties
- Density: 1.57
- Boiling Point: 259.7°C at 760 mmHg
- Flash Point: 110.8°C
- Refractive Index: 1.628
- PSA: 44.02
Benzonitrile,3,5-dichloro-2-hydroxy- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1223511-1g |
3,5-Dichloro-2-hydroxybenzonitrile |
3336-32-1 | 95% | 1g |
$1500 | 2024-06-03 | |
| eNovation Chemicals LLC | Y1078975-25mg |
Benzonitrile,3,5-dichloro-2-hydroxy- |
3336-32-1 | 95% | 25mg |
$190 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1078975-50mg |
Benzonitrile,3,5-dichloro-2-hydroxy- |
3336-32-1 | 95% | 50mg |
$255 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1078975-100mg |
Benzonitrile,3,5-dichloro-2-hydroxy- |
3336-32-1 | 95% | 100mg |
$330 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1078975-250mg |
Benzonitrile,3,5-dichloro-2-hydroxy- |
3336-32-1 | 95% | 250mg |
$490 | 2024-06-07 | |
| Ambeed | A122976-25mg |
3,5-Dichloro-2-hydroxybenzonitrile |
3336-32-1 | 97% | 25mg |
$167.0 | 2025-02-25 | |
| Ambeed | A122976-50mg |
3,5-Dichloro-2-hydroxybenzonitrile |
3336-32-1 | 97% | 50mg |
$233.0 | 2025-02-25 | |
| Ambeed | A122976-100mg |
3,5-Dichloro-2-hydroxybenzonitrile |
3336-32-1 | 97% | 100mg |
$312.0 | 2025-02-25 | |
| Ambeed | A122976-250mg |
3,5-Dichloro-2-hydroxybenzonitrile |
3336-32-1 | 97% | 250mg |
$468.0 | 2025-02-25 | |
| Ambeed | A122976-1g |
3,5-Dichloro-2-hydroxybenzonitrile |
3336-32-1 | 97% | 1g |
$1226.0 | 2025-02-25 |
Benzonitrile,3,5-dichloro-2-hydroxy- Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
3336-32-1 (Benzonitrile,3,5-dichloro-2-hydroxy-) Related Products
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- 13589-72-5(5-Chloro-2-hydroxybenzonitrile)
- 73275-91-9(Benzonitrile,4,5-dichloro-2,3-dihydroxy-)
- 1891-95-8(3,5-dichloro-4-hydroxy-benzonitrile)
- 28343-61-5(Hydroxy Chlorothalonil)
- 13073-27-3(3-chloro-2-hydroxybenzonitrile)
- 4640-41-9(2,3-Dicyano-5,6-dichlorohydroquinone)
- 173900-45-3(3-chloro-4-hydroxy-5-methylbenzonitrile)
- 58543-90-1(Benzonitrile, 4-chloro-2,5-dihydroxy-)
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